Cas no 922994-03-4 (N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a specialized organic compound featuring a dihydropyridine core functionalized with methylphenyl substituents and a carboxamide group. Its molecular structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical research. The compound's rigid framework and electron-rich aromatic systems may enhance binding affinity in target interactions, making it a candidate for drug discovery. Its synthetic versatility allows for further derivatization, enabling tailored modifications for specific applications. The presence of the 2-oxo-1,2-dihydropyridine moiety suggests potential bioactivity, particularly in modulating enzymatic or receptor-based pathways. This compound is suited for exploratory studies in medicinal chemistry and material science.
N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide structure
922994-03-4 structure
Product Name:N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
CAS No:922994-03-4
MF:C21H20N2O2
MW:332.395705223084
CID:5497288
Update Time:2025-05-20

N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, 1,2-dihydro-N-(2-methylphenyl)-1-[(2-methylphenyl)methyl]-2-oxo-
    • N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
    • Inchi: 1S/C21H20N2O2/c1-15-8-3-5-10-17(15)14-23-13-7-11-18(21(23)25)20(24)22-19-12-6-4-9-16(19)2/h3-13H,14H2,1-2H3,(H,22,24)
    • InChI Key: MMZYIIZRDVPHKZ-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=CC=C2C)C=CC=C1C(NC1=CC=CC=C1C)=O

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Additional information on N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 922994-03-4): An Overview

N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 922994-03-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives and exhibits unique structural and functional properties that make it a valuable subject of study in various scientific disciplines.

The molecular structure of N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is characterized by a pyridine ring substituted with a methyl group and a 1-(2-methylphenyl)methyl moiety, along with a carboxamide functional group. The presence of these substituents imparts specific chemical and biological activities, making it a promising candidate for drug development and other advanced applications.

Recent studies have highlighted the potential of N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory effects, N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has also been investigated for its potential as an anticancer agent. Studies conducted by the National Cancer Institute have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity observed in these studies suggests that N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide have also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a relatively long half-life that allows for once-daily dosing regimens.

Safety and toxicity profiles are crucial considerations in the development of any new pharmaceutical agent. Preclinical studies have demonstrated that N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is generally well-tolerated at therapeutic doses. Animal studies have not shown significant toxicity or adverse effects at doses up to 500 mg/kg, suggesting a wide therapeutic window. However, further clinical trials are necessary to confirm these findings in human subjects.

The synthesis of N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by functional group modifications to achieve the desired structure. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for large-scale pharmaceutical applications.

In conclusion, N-(2-methylphenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 922994-03-4) is a promising compound with diverse potential applications in pharmaceutical and chemical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. Ongoing research efforts are expected to uncover additional therapeutic uses and optimize its pharmacological properties for clinical use.

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